Cas no 896296-33-6 (N-1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl-2-(4-nitrophenyl)acetamide)

• Product Name: N-1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl-2-(4-nitrophenyl)acetamide
• CAS No: 896296-33-6
• MF: C₁₈H₁₆FN₃O₄
• MW: 357.335747718811
• CID: 5923685
• PubChem ID: 16832794
• Update Time: 2025-08-05

N-1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl-2-(4-nitrophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl-2-(4-nitrophenyl)acetamide
• N-[1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl]-2-(4-nitrophenyl)acetamide
• AKOS024658508
• F2539-0907
• 896296-33-6
• N-(1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl)-2-(4-nitrophenyl)acetamide

• Inchi： 1S/C18H16FN3O4/c19-13-3-7-15(8-4-13)21-11-14(10-18(21)24)20-17(23)9-12-1-5-16(6-2-12)22(25)26/h1-8,14H,9-11H2,(H,20,23)
• InChI Key： KHNXLWSJQQQULM-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C(CC(C1)NC(CC1C=CC(=CC=1)[N+](=O)[O-])=O)=O

Computed Properties

• Exact Mass: 357.11248416g/mol
• Monoisotopic Mass: 357.11248416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 95.2Ų

Additional information on N-1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl-2-(4-nitrophenyl)acetamide

N-1-(4-Fluorophenyl)-5-oxopyrrolidin-3-yl-2-(4-nitrophenyl)acetamide (CAS No. 896296-33-6): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry

N-1-(4-Fluorophenyl)-5-oxopyrrolidin-3-yl-2-(4-nitrophenyl)acetamide (CAS No. 896296-33-6) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrrolidinones and is characterized by the presence of a fluorinated phenyl group and a nitrophenyl substituent, which contribute to its distinct chemical and biological properties.

The molecular structure of N-1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl-2-(4-nitrophenyl)acetamide is composed of a pyrrolidinone ring, which is a five-membered heterocyclic ring containing an oxygen atom. The fluorinated phenyl group attached to the nitrogen atom of the pyrrolidinone ring imparts lipophilic properties to the molecule, enhancing its ability to cross biological membranes. The nitrophenyl substituent, on the other hand, introduces electron-withdrawing effects and can influence the compound's reactivity and stability.

Recent studies have highlighted the potential of N-1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl-2-(4-nitrophenyl)acetamide in various therapeutic areas. One notable application is in the development of anti-inflammatory agents. The compound has been shown to exhibit potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, N-1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl-2-(4-nitrophenyl)acetamide has also been investigated for its potential as an anticancer agent. Research has demonstrated that the compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the modulation of key signaling pathways such as p53 and Bcl-2, which are crucial for cell survival and proliferation.

The pharmacokinetic properties of N-1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl-2-(4-nitrophenyl)acetamide have also been studied extensively. Preclinical studies have shown that the compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an orally administered therapeutic agent. Additionally, the compound has demonstrated low toxicity in animal models, suggesting a favorable safety profile.

From a synthetic chemistry perspective, the preparation of N-1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl-2-(4-nitrophenyl)acetamide involves several well-established chemical reactions. The synthesis typically begins with the formation of a pyrrolidinone ring through a condensation reaction between an appropriate amine and an acid chloride or anhydride. Subsequent functionalization steps are then employed to introduce the fluorinated phenyl and nitrophenyl substituents. Recent advancements in green chemistry have led to more environmentally friendly synthetic routes that minimize waste and reduce energy consumption.

In conclusion, N-1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl-2-(4-nitrophenyl)acetamide (CAS No. 896296-33-6) is a versatile compound with significant potential in medicinal chemistry. Its unique structural features and biological activities make it an attractive candidate for further research and development in areas such as anti-inflammatory and anticancer therapies. Ongoing studies are expected to provide deeper insights into its mechanisms of action and optimize its therapeutic applications.